Cas no 292612-47-6 (2-(4-chlorophenyl)-2-oxoethyl 2-phenylquinoline-4-carboxylate)

• Product Name: 2-(4-chlorophenyl)-2-oxoethyl 2-phenylquinoline-4-carboxylate
• CAS No: 292612-47-6
• MF: C₂₄H₁₆ClNO₃
• MW: 401.841745376587
• CID: 5916737
• PubChem ID: 1216969
• Update Time: 2025-11-06

2-(4-chlorophenyl)-2-oxoethyl 2-phenylquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-2-oxoethyl 2-phenylquinoline-4-carboxylate
• 4-Quinolinecarboxylic acid, 2-phenyl-, 2-(4-chlorophenyl)-2-oxoethyl ester
• SR-01000439136-1
• 292612-47-6
• AK-918/13072021
• 2-(4-chlorophenyl)-2-oxoethyl 2-phenyl-4-quinolinecarboxylate
• EU-0072216
• F1081-0052
• SR-01000439136
• [2-(4-chlorophenyl)-2-oxoethyl] 2-phenylquinoline-4-carboxylate
• Oprea1_366598
• Oprea1_871546
• AKOS000807272

• Inchi： 1S/C24H16ClNO3/c25-18-12-10-17(11-13-18)23(27)15-29-24(28)20-14-22(16-6-2-1-3-7-16)26-21-9-5-4-8-19(20)21/h1-14H,15H2
• InChI Key： PIESDDFFPWUPJO-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C(OCC(C2=CC=C(Cl)C=C2)=O)=O)=CC=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 401.0818711g/mol
• Monoisotopic Mass: 401.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 632.1±55.0 °C(Predicted)
• pka: 1.94±0.13(Predicted)

Additional information on 2-(4-chlorophenyl)-2-oxoethyl 2-phenylquinoline-4-carboxylate

Comprehensive Overview of 2-(4-chlorophenyl)-2-oxoethyl 2-phenylquinoline-4-carboxylate (CAS No. 292612-47-6)

2-(4-chlorophenyl)-2-oxoethyl 2-phenylquinoline-4-carboxylate (CAS No. 292612-47-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique quinoline and ester functional groups, exhibits promising properties for various applications. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and compatibility with modern synthetic methodologies.

The molecular structure of 2-(4-chlorophenyl)-2-oxoethyl 2-phenylquinoline-4-carboxylate combines a quinoline core with a phenyl ester moiety, making it particularly interesting for drug discovery and material innovation. Recent studies highlight its potential as a building block for fluorescent materials and bioactive molecules, aligning with current trends in green chemistry and sustainable synthesis. These applications are especially relevant given the growing demand for eco-friendly chemical solutions in both academic and industrial settings.

From a synthetic perspective, CAS 292612-47-6 offers several advantages. Its electron-rich quinoline system enables diverse chemical modifications, while the ester linkage provides stability under various conditions. This makes it suitable for applications requiring thermal resistance or controlled release properties. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal in modern laboratories focused on process intensification and high-throughput screening.

The pharmaceutical potential of 2-(4-chlorophenyl)-2-oxoethyl 2-phenylquinoline-4-carboxylate is particularly noteworthy. Recent publications suggest its derivatives may exhibit antimicrobial activity and enzyme inhibition properties, making it a candidate for drug development programs. These findings align with current global health priorities, including the search for novel antimicrobial agents to address emerging drug resistance challenges. The compound's structural features also make it interesting for medicinal chemistry applications targeting neurological disorders and inflammatory conditions.

In material science applications, 292612-47-6 has shown promise as a precursor for organic semiconductors and luminescent materials. Its conjugated system and ability to form stable thin films make it relevant for optoelectronic devices, particularly in the development of OLED technologies and solar cell components. These applications are especially timely given the current focus on renewable energy solutions and energy-efficient displays in the electronics industry.

The commercial availability of 2-(4-chlorophenyl)-2-oxoethyl 2-phenylquinoline-4-carboxylate has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer the compound in various purity grades, with analytical certificates to ensure quality for different applications. Current market trends indicate particular interest from companies specializing in custom synthesis and contract research organizations working on innovative chemical solutions.

From a safety and handling perspective, standard laboratory precautions are recommended when working with CAS 292612-47-6. While not classified as hazardous under current regulations, proper personal protective equipment should be used, in line with good laboratory practices. The compound's stability profile makes it suitable for standard chemical storage conditions, though protection from moisture and prolonged light exposure is advised for long-term preservation.

Future research directions for 2-(4-chlorophenyl)-2-oxoethyl 2-phenylquinoline-4-carboxylate are likely to focus on expanding its applications in targeted drug delivery and advanced materials. The compound's modular structure lends itself well to structure-activity relationship studies, particularly in the context of personalized medicine approaches. Additionally, its potential in catalysis and supramolecular chemistry represents promising avenues for investigation, aligning with broader scientific trends toward functional molecular design.

For researchers considering 292612-47-6 for their projects, several key resources are available. Numerous scientific databases contain detailed information about its physicochemical properties and spectroscopic data. Recent patent literature also reveals innovative applications of this compound and its derivatives, particularly in areas related to intellectual property development for specialty chemicals. These resources can provide valuable insights for those exploring its potential in their specific research contexts.

In conclusion, 2-(4-chlorophenyl)-2-oxoethyl 2-phenylquinoline-4-carboxylate (CAS No. 292612-47-6) represents a versatile and promising compound with applications spanning multiple scientific disciplines. Its unique structural features, combined with growing interest from both academic and industrial researchers, position it as a valuable tool in contemporary chemical research and product development. As scientific understanding of this compound continues to evolve, its potential contributions to healthcare innovations and technological advancements are likely to expand significantly in the coming years.